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Compound of Interest

Compound Name: 2-Octadecenylsuccinic anhydride
CAS No.: 67066-88-0
Cat. No.: B1616158
Get Quote
Abstract

This guide details the protocol for the internal sizing of paper and cellulosic substrates using
C18 Alkenyl Succinic Anhydride (ASA). Unlike Alkyl Ketene Dimer (AKD), which requires off-
machine curing, ASA provides immediate on-machine sizing, making it the preferred choice for
high-speed manufacturing and substrates requiring precise hydrophobicity control (e.qg.,
diagnostic papers, packaging). However, ASA is chemically unstable in water; its successful
application relies entirely on the kinetic control of emulsification and retention. This protocol
focuses on the "race against hydrolysis,” providing a self-validating workflow to maximize
esterification efficiency.

Part 1: The Chem-Physical Mechanism

To master ASA sizing, one must understand the kinetic competition occurring at the wet end.
ASA is an oil that must be emulsified to be distributed.[1] Once in the aqueous pulp slurry, two
reactions compete:
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» Sizing (Desired): The anhydride ring reacts with hydroxyl groups on cellulose to form an
ester, anchoring the hydrophobic C18 tail.

o Hydrolysis (Parasitic): The anhydride reacts with water to form dicarboxylic acid. This
byproduct is hydrophilic (non-sizing) and reacts with calcium to form sticky deposits ("pitch™).
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Caption: The kinetic competition between effective sizing (Esterification) and defect formation
(Hydrolysis). Success depends on minimizing the time between emulsification and drying.

Part 2: Emulsification Protocol (Critical Control
Point)

ASA cannot be added directly to pulp; it must be emulsified with a protective colloid (cationic
starch) to prevent premature hydrolysis and ensure retention.

Reagents & Equipment[2][3][4][5]

o C18 Alkenyl Succinic Anhydride (ASA): >95% purity.
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Cationic Starch: High substitution degree (DS > 0.035) to stabilize the charge.

Aluminum Sulfate (Alum): Optional, for pH control and charge scavenging.

High-Shear Homogenizer: Rotor-stator type (e.g., Ultra-Turrax) or high-pressure
homogenizer.

Particle Size Analyzer: Laser diffraction (Malvern) or high-res microscopy.

Step-by-Step Procedure
1. Protective Colloid Preparation (Starch Cook)

e Goal: Create a cationic net to encapsulate ASA droplets.

e Protocol:

o

Slurry cationic starch in deionized water at 3-4% solids.

o

Cook at 95°C for 30 minutes under agitation.

Dilute to 2.0% solids with warm water.

[¢]

[¢]

Adjust pH to 4.0-5.0 using adipic or acetic acid (Low pH retards hydrolysis).

o

Cool to 40-50°C. Do not cool below 30°C as starch viscosity may increase excessively.

2. Emulsification (The "Activator")

o Ratio: Standard mass ratio is 1:3 (ASA : Starch).

o Note: Lower starch ratios (1:1) save cost but reduce stability; higher ratios (1:4) improve
retention but increase COD.

e Protocol:
o Add calculated ASA oil to the starch solution.

o Immediately apply high shear.
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= Lab Scale: 20,000 RPM for 60-90 seconds.

» Pilot Scale: 150-200 bar pressure drop across homogenizer valve.

o Target Particle Size: 0.5 - 1.5 pm.

» Validation: >2.0 um indicates poor shear; results in "fugitive sizing" (sizing lost over
time) and spots.

3. Stability Check (Self-Validation)

e The emulsion is thermodynamically unstable.
e Rule: Use within 30 minutes of preparation.

e Visual Check: Emulsion should be milky white. If phase separation (oil slick) appears,
discard immediately.

Part 3: Wet-End Application & Retention

Once emulsified, the ASA must be retained on the fiber before it hydrolyzes.

Application Workflow Diagram
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Caption: Process flow for ASA application. Note that the "Hydrolysis Risk" peaks between
dosing and the dryer section.

Dosing Protocol

e Dosage: Typically 0.5 to 2.0 kg/ton of paper (dry basis), depending on target Cobb value.
« Injection Point: Add to the thin stock (after the fan pump) to minimize residence time.

e Retention Aid: ASA is anionic/non-ionic (depending on starch). A Cationic Polyacrylamide
(CPAM) retention aid (0.1-0.3 kg/ton ) is mandatory to anchor the emulsion to the anionic
fiber.

e pH Control: Maintain pulp pH between 7.0 and 8.0.
o Caution: pH > 8.5 accelerates hydrolysis exponentially.
Curing[6]
e Unlike AKD, ASA cures rapidly. 90% of sizing develops in the dryer section.

o Target Temperature: Web temperature must reach 80—-100°C to drive the esterification
reaction and evaporate water (removing the hydrolysis reagent).

Part 4: Validation & Quality Control

Sizing efficacy is inversely proportional to water absorption.

Quantitative Data Summary
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Parameter Target Range Method Impact of Deviation

>2um: Spots, poor

Emulsion Particle Size  0.5-1.5 pm Light Scattering o o
sizing efficiency.
High: Insufficient
Cobb60 Value 20 — 30 g/m2 TAPPIT 441 o )
sizing or hydrolysis.
HST (Hercules) 50 — 300 sec TAPPI T 530 Low: Poor ink holdout.
High CaCOa3 filler
Ash Content Varies TAPPI T 413 demand increases

ASA consumption.

Standard Test Methods
« Cobb Test (TAPPI T 441):

o Measures water mass absorbed by 1 m2 of paper in 60 seconds.

o Procedure: Weigh dry sample -> Clamp in ring -> Add water (60s) -> Pour off -> Blot

excess -> Weigh wet.
o Calculation:Cobb = Wet Weight - Dry Weight (g/m?).
e Hercules Sizing Test (HST) (TAPPI T 530):
o Measures time for a dye/acid solution to penetrate the paper, causing a reflectance drop.

o More sensitive than Cobb for high-sizing applications (e.g., liquid packaging).

Troubleshooting Guide
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Issue

Probable Cause

Corrective Action

Fugitive Sizing (Good off-

machine, poor later)

Large emulsion particles
(>2pm).

Increase shear during
emulsification; check starch

viscosity.

Sizing Spots

Hydrolyzed ASA agglomeration

(Calcium salts).

Improve emulsion stability;
reduce time between makeup
and dosing; check water

hardness.

High Cobb (Poor Sizing)

High pH or High Temperature.

Lower stock pH to <8.0; move
injection point closer to

headbox.

Press Picking

Sticky hydrolyzed ASA.[2]

Increase retention aid dosage
to lock ASA into sheet; clean

press rolls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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